Cas no 84596-06-5 (3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-)

3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)- structure
84596-06-5 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-
CAS No:84596-06-5
MF:C12H8ClN3
MW:229.665020942688
CID:666842
PubChem ID:13242642
Update Time:2025-04-19

3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-
    • 2-amino-5-(4-chlorophenyl)pyridine-3-carbonitrile
    • 84596-06-5
    • SCHEMBL11011540
    • 2-AMINO-5-(4-CHLOROPHENYL)-3-PYRIDINECARBONITRILE
    • DTXSID30531397
    • FKPDXOLQFRRISW-UHFFFAOYSA-N
    • Inchi: 1S/C12H8ClN3/c13-11-3-1-8(2-4-11)10-5-9(6-14)12(15)16-7-10/h1-5,7H,(H2,15,16)
    • InChI Key: FKPDXOLQFRRISW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=NC(=C(C#N)C=1)N

Computed Properties

  • Exact Mass: 229.0406750g/mol
  • Monoisotopic Mass: 229.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62.7Ų
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